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Compound of Interest

Compound Name: 5-Bromonicotinic acid

Cat. No.: B110799

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical reagents is paramount. This guide provides essential safety and
logistical information for the proper disposal of 5-Bromonicotinic acid, a compound commonly
used in laboratory and manufacturing settings. Adherence to these procedures is critical to
maintaining a safe laboratory environment and complying with regulatory standards.

Hazard Identification and Classification

5-Bromonicotinic acid is classified with several hazard statements under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).[1][2] Understanding
these hazards is the first step in safe handling and disposal.
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Hazard Classification Category Hazard Statement
Skin Corrosion/Irritation 2 H315 - Causes skin irritation
Serious Eye Damage/Eye oA H319 - Causes serious eye
Irritation irritation
Specific Target Organ Toxicity 3 H335 - May cause respiratory
(Single Exposure) irritation
Acute Toxicity, Oral (Harmful if - ]
Not specified H302 - Harmful if swallowed
swallowed)
) o N H317 - May cause an allergic
Skin Sensitization Not specified ) )
skin reaction
- o H373 - May cause damage to
Specific Target Organ Toxicity -
Not specified organs through prolonged or
(Repeated Exposure)
repeated exposure
Hazardous to the Aquatic o
) N H412 - Harmful to aquatic life
Environment, Long-term Not specified

with long lasting effects
Hazard

The corresponding GHS pictogram for its primary hazards is the exclamation mark (GHS07).[1]

Personal Protective Equipment (PPE)

When handling 5-Bromonicotinic acid, especially during disposal procedures, the use of
appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure.[1][3][4]
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Protection Type Specific Equipment Standards/Regulations

Chemical goggles or safety
Eye/Face Protection glasses. A face shield may 29 CFR 1910.133 (OSHA)

also be necessary.

Hand Protection Protective gloves. 29 CFR 1910.138

Wear suitable protective
29 CFR 1910.136 (Foot

Skin and Body Protection clothing. Safety shoes are also )
Protection)
recommended.
In case of inadequate
Respiratory Protection ventilation, wear respiratory 29 CFR 1910.134

protection.

Step-by-Step Disposal Protocol

The primary recommended method for the disposal of 5-Bromonicotinic acid is incineration
by a licensed waste disposal facility.[1][2] It is crucial to adhere to local, state, and federal
regulations.

Experimental Protocol: Waste Neutralization (for Spills)

In the event of a small spill, the material should be carefully managed to prevent dust
generation.

o Containment: Isolate the spill area to prevent the spread of the chemical.

¢ Cleanup: Carefully sweep or vacuum the spilled solid material.[3] Minimize the generation of
dust during this process.

o Collection: Place the swept material into a suitable and properly labeled disposal container.

[31[4]
o Decontamination: Clean the spill area thoroughly.

» Disposal: The container with the collected waste should be disposed of following the
procedures outlined below.
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Operational Plan for Disposal

o Consult Regulations: Before initiating disposal, consult with your institution's Environmental
Health and Safety (EHS) office and review local, regional, and national waste management
regulations.[2]

e Packaging and Labeling:

o Ensure the waste 5-Bromonicotinic acid is stored in a compatible, tightly closed
container.[1][3]

o Clearly label the container with the chemical name ("5-Bromonicotinic acid") and
appropriate hazard symbols.

» Waste Collection:
o Arrange for collection by a licensed chemical waste disposal company.

o Provide the waste manifest, including the Safety Data Sheet (SDS), to the disposal
company.

o Recommended Disposal Method:

o The preferred method of disposal is incineration in an authorized facility equipped with an
afterburner and a flue gas scrubber to manage hazardous decomposition products.[1]

o Alternatively, burial in a specifically licensed landfill for chemical and pharmaceutical
wastes may be an option, but this should be confirmed with the waste management
authority.[2]

e Container Decontamination:

o Empty containers should be decontaminated before disposal.[2] Observe all label
safeguards until the containers are cleaned or destroyed.[2]

Disposal Workflow
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The following diagram illustrates the logical steps for the proper disposal of 5-Bromonicotinic
acid.

5-Bromonicotinic Acid Disposal Workflow

Start: Unused or Waste
5-Bromonicotinic Acid

;

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

;

2. Small Spill or Residue?

3a. Carefully Sweep/Vacuum 3b. Package in a Tightly
into Labeled Container Sealed, Labeled Container

4. Consult Institutional EHS
& Local Regulations

5. Arrange for Licensed
Waste Disposal Pickup

6. Authorized Incineration
(with Scrubber)

End: Proper Disposal Complete
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Caption: A flowchart outlining the procedural steps for the safe disposal of 5-Bromonicotinic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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